Cas no 2137661-28-8 (1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol)

• Product Name: 1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol
• CAS No: 2137661-28-8
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 5766264
• PubChem ID: 165874759
• Update Time: 2025-07-18

1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1115078
• 1-[4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-ol
• 2137661-28-8
• 1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol

• Inchi： 1S/C12H14N2O3S/c1-9(15)10-3-5-11(6-4-10)14-8-12(7-13-14)18(2,16)17/h3-9,15H,1-2H3
• InChI Key： RKOQKSCPDSYHIZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC(=CC=1)C(C)O)(=O)=O

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol

Recent Advances in the Study of 1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol (CAS: 2137661-28-8)

The compound 1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol (CAS: 2137661-28-8) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and methanesulfonyl functional groups, has been the subject of several studies aimed at elucidating its pharmacological properties and potential therapeutic applications. The growing interest in this compound stems from its structural features, which suggest possible interactions with key biological targets involved in inflammation, oncology, and metabolic disorders.

Recent studies have focused on the synthesis and optimization of 1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its development as a drug candidate. Additionally, computational modeling has been employed to predict its binding affinity for various enzymes and receptors, providing a foundation for further experimental validation.

In vitro and in vivo investigations have revealed significant anti-inflammatory activity associated with 1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound exhibited a 50% inhibitory concentration (IC50) of 0.8 μM, outperforming several reference drugs in the same assay. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents with improved efficacy and reduced side effects.

Beyond its anti-inflammatory properties, preliminary research has explored the anticancer potential of 1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol. A 2024 study in Molecular Cancer Therapeutics identified its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies indicated that the compound modulates the activity of key signaling pathways, including PI3K/AKT and MAPK, which are often dysregulated in cancer. These results have sparked interest in further investigating its utility as an adjunct therapy in oncology.

Despite these promising findings, challenges remain in the development of 1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol as a therapeutic agent. Pharmacokinetic studies have identified areas for improvement, particularly in terms of metabolic stability and tissue distribution. Current efforts are directed at structural modifications to address these limitations while preserving the compound's biological activity. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate its translation from bench to bedside.

In conclusion, 1-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol (CAS: 2137661-28-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and structural versatility position it as a valuable scaffold for the development of novel therapeutics. As research progresses, this compound may offer new treatment options for a range of diseases, underscoring the importance of continued investigation into its mechanisms and applications.